Cas no 30460-74-3 (1,4:5,8-Dimethanonaphthalene-2,3-diol, 5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro-, (1R,2R,3S,4S,4aR,5R,8S,8aS)-rel-)

• Product Name: 1,4:5,8-Dimethanonaphthalene-2,3-diol, 5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro-, (1R,2R,3S,4S,4aR,5R,8S,8aS)-rel-
• CAS No: 30460-74-3
• MF: C₁₂H₁₀Cl₆O₂
• MW: 398.924598217011
• CID: 317730
• Update Time: 2023-11-19

1,4:5,8-Dimethanonaphthalene-2,3-diol, 5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro-, (1R,2R,3S,4S,4aR,5R,8S,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,4:5,8-Dimethanonaphthalene-2,3-diol,5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro-,(1R,2R,3S,4S,4aR,5R,8S,8aS)-rel- (9CI)
• 1,4:5,8-Dimethanonaphthalene-2,3-diol, 5a,6,7,8a,9,9-hexachloro-1b,2b,3b,4b,4ab,5,8,8ab-octahydro-(8CI)
• 1,4:5,8-Dimethanonaphthalene-2,3-diol,5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro-, (1a,2a,3a,4a,4ab,5a,8a,8ab)-
• Aldrin diol, cis-
• cis-4,5-Dihydroxy-4,5-dihydroaldrin
• cis-Aldrindiol
• cis-Dihydroaldrindiol
• WL 43020
• 3ZX8R71HL8
• Aldrindiol, cis-
• 1,4:5,8-Dimethanonaphthalene-2,3-diol, 5,6,7,8,9,9-hexachloro-1,2,3,4,4a,5,8,8a-octahydro-, (1R,2R,3S,4S,4aR,5R,8S,8aS)-rel-
• CID 138393905

• Inchi： 1S/C12H10Cl6O2/c13-8-9(14)11(16)5-3-1-2(6(19)7(3)20)4(5)10(8,15)12(11,17)18/h2-7,19-20H,1H2/t2-,3+,4+,5-,6-,7+,10+,11-
• InChI Key： NWRDBJRTQVHAKR-PICURKEMSA-N
• SMILES： Cl[C@@]12C(=C([C@@](C1(Cl)Cl)([C@@H]1[C@H]3[C@@H]([C@@H]([C@H](C3)[C@@H]12)O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 506
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.86±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.1±45.0 °C(Predicted)
• pka: 12.53±0.70(Predicted)